molecular formula C13H19NO2 B14819082 5-Tert-butoxy-2-cyclopropoxyaniline

5-Tert-butoxy-2-cyclopropoxyaniline

Cat. No.: B14819082
M. Wt: 221.29 g/mol
InChI Key: IDXQVGYBBCXWOV-UHFFFAOYSA-N
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Description

5-Tert-butoxy-2-cyclopropoxyaniline is a substituted aniline derivative featuring a tert-butoxy group at the 5-position and a cyclopropoxy group at the 2-position of the aromatic ring. This compound is of interest in organic synthesis and pharmaceutical research due to its unique steric and electronic properties.

Properties

Molecular Formula

C13H19NO2

Molecular Weight

221.29 g/mol

IUPAC Name

2-cyclopropyloxy-5-[(2-methylpropan-2-yl)oxy]aniline

InChI

InChI=1S/C13H19NO2/c1-13(2,3)16-10-6-7-12(11(14)8-10)15-9-4-5-9/h6-9H,4-5,14H2,1-3H3

InChI Key

IDXQVGYBBCXWOV-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC1=CC(=C(C=C1)OC2CC2)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Tert-butoxy-2-cyclopropoxyaniline typically involves the reaction of 2-cyclopropoxyaniline with tert-butyl alcohol in the presence of an acid catalyst. The reaction conditions often include refluxing the mixture to facilitate the formation of the desired product. The process can be summarized as follows:

    Starting Materials: 2-cyclopropoxyaniline and tert-butyl alcohol.

    Catalyst: Acid catalyst (e.g., sulfuric acid).

    Reaction Conditions: Refluxing the mixture.

Industrial Production Methods

In an industrial setting, the production of 5-Tert-butoxy-2-cyclopropoxyaniline may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of microreactor systems can enhance the yield and purity of the product by providing precise control over reaction parameters.

Chemical Reactions Analysis

Types of Reactions

5-Tert-butoxy-2-cyclopropoxyaniline undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding quinones.

    Reduction: Reduction reactions can convert it into amines or other reduced forms.

    Substitution: Electrophilic substitution reactions can occur on the aniline ring, leading to the formation of various derivatives.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

    Substitution: Reagents like halogens (e.g., chlorine, bromine) and nitrating agents (e.g., nitric acid) are employed.

Major Products Formed

    Oxidation: Quinones and related compounds.

    Reduction: Amines and other reduced derivatives.

    Substitution: Halogenated or nitrated aniline derivatives.

Scientific Research Applications

5-Tert-butoxy-2-cyclopropoxyaniline has several applications in scientific research:

    Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

    Biology: Investigated for its potential biological activity and interactions with enzymes.

    Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Tert-butoxy-2-cyclopropoxyaniline involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects through the following pathways:

    Enzyme Inhibition: Binding to the active site of enzymes, thereby inhibiting their activity.

    Receptor Modulation: Interacting with cellular receptors to modulate signaling pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound is most directly comparable to other substituted anilines with alkoxy or alkyl groups. Key analogues include:

Compound Name Substituents (Position) Molecular Weight (g/mol) Key Properties
5-Tert-butoxy-2-cyclopropoxyaniline 5-tert-butoxy, 2-cyclopropoxy ~265.36 (calculated) High steric bulk, moderate polarity
5-(tert-Butyl)-2-methoxyaniline 5-tert-butyl, 2-methoxy 193.29 Lower polarity, reduced steric hindrance
2-Cyclopropoxy-5-methoxyaniline 5-methoxy, 2-cyclopropoxy ~195.24 (calculated) Increased ring strain, higher reactivity

Key Observations :

  • Electronic Effects : The electron-donating nature of alkoxy groups (tert-butoxy, cyclopropoxy) enhances the electron density of the aromatic ring, favoring electrophilic substitution. However, the cyclopropoxy group’s ring strain may increase susceptibility to ring-opening reactions compared to methoxy or tert-butoxy groups.
  • Solubility : The tert-butoxy group’s bulk may reduce solubility in polar solvents relative to smaller substituents like methoxy.

Research Findings and Limitations

  • Synthetic Challenges: The tert-butoxy group’s bulk complicates purification via chromatography, requiring specialized techniques like preparative HPLC, as noted in corrections to related methodologies .

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